3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-[4-methoxy-3-(trifluoromethyl)phenyl]-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C16H10F6O3/c1-25-13-3-2-8(7-12(13)16(20,21)22)9-4-10(14(23)24)6-11(5-9)15(17,18)19/h2-7H,1H3,(H,23,24)
• InChI Key: KBKHRYCTTWUHTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)C(F)(F)F
• Molecular Formula: C16H10F6O3
• DSSTOX Substance ID: DTXSID40692180
• Molecular Weight: 364.24 g/mol
• CAS RN: 1262006-69-8

Description

3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% (3-MTFMB) is an organic compound belonging to the family of trifluoromethylbenzoic acids. It is used in various scientific and industrial applications, such as in the synthesis of pharmaceuticals, agrochemicals, and polymers. 3-MTFMB has a wide range of properties, such as high solubility in water, good thermal stability, and high acidity. It has been used in a variety of research applications, such as in the study of enzyme inhibitors and drug delivery systems.

Scientific Research Applications

3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% has been used in a variety of scientific research applications, such as in the study of enzyme inhibitors, drug delivery systems, and in the synthesis of pharmaceuticals, agrochemicals, and polymers. It has been used in the study of enzymes, such as acetylcholinesterase and thymidylate synthase, as a potential inhibitor. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs, and in the synthesis of agrochemicals, such as herbicides and fungicides. Additionally, 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% has been used in the synthesis of polymers, such as polyacrylamides and polyethers.

Mechanism of Action

The mechanism of action of 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed that it acts as an enzyme inhibitor by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction. Additionally, it is believed that 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% may act as a drug delivery system by binding to the target molecule and releasing the drug inside the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% are not yet fully understood. However, it is believed that it may act as an enzyme inhibitor, as well as a drug delivery system. In addition, it is believed that 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% may have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its high solubility in water, good thermal stability, and high acidity. Additionally, it is relatively easy to synthesize and is commercially available. The limitations of using 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its potential toxicity and its lack of specificity for certain enzymes or target molecules.

Future Directions

For the use of 3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceuticals, agrochemicals, and polymers. Additionally, further research is needed to determine its potential toxicity and its specificity for certain enzymes or target molecules. Furthermore, further research is needed to determine its potential as a drug delivery system and its potential uses in the synthesis of polymers.

Synthesis Methods

3-(4-Methoxy-3-trifluoromethylphenyl)-5-trifluoromethylbenzoic acid, 95% can be synthesized through several methods, including direct synthesis from benzotrifluoride and 4-methoxybenzaldehyde, and the condensation of 4-methoxybenzaldehyde with trifluoromethylbenzyl bromide. The direct synthesis method involves the reaction of benzotrifluoride and 4-methoxybenzaldehyde in the presence of an acid catalyst, such as sulfuric acid, at a temperature of 150-200°C. The condensation method involves the reaction of 4-methoxybenzaldehyde and trifluoromethylbenzyl bromide in the presence of an acid catalyst, such as sulfuric acid, at a temperature of 150-200°C.